N-Ethyl-2-(phenylthio)ethanamine

• IUPAC Name: N-ethyl-2-phenylsulfanylethanamine
• InChI: InChI=1S/C10H15NS/c1-2-11-8-9-12-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• InChI Key: QBQYJYJDFQESIB-UHFFFAOYSA-N
• Canonical SMILES: CCNCCSC1=CC=CC=C1
• Molecular Formula: C10H15NS
• DSSTOX Substance ID: DTXSID20607797
• Molecular Weight: 181.30 g/mol
• CAS No.: 5042-43-3

Description

N-Ethyl-2-(phenylthio)ethanamine is a useful research compound. Its molecular formula is C10H15NS and its molecular weight is 181.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of 2-(Phenylthio)ethanamine

2-(Phenylthio)ethanamine serves as an intermediate in the synthesis of the Bcl-2 inhibitor ABT-263, prepared from 2-phenylthio ethyl bromide using the Gabriel reaction. This synthesis demonstrates the compound's utility in the development of therapeutics targeting cancer pathways (Zhou Youjun, 2010).

Protective Group for Thymidine Analogues

The compound has been proposed as a novel two-stage base protecting group for the thymine residue in the synthesis of sugar-modified thymidine derivatives. This innovative protection approach allows for selective O-alkylation of ribose moieties, highlighting the compound's importance in nucleoside chemistry (J. D’Onofrio, L. D. Napoli, G. D. Fabio, D. Montesarchio, 2006).

Antimicrobial Activity

Novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives were synthesized and evaluated for in vitro antibacterial and antifungal activities. This study underscores the potential for developing new antimicrobial agents from derivatives of N-Ethyl-2-(phenylthio)ethanamine (R. Kumbhare, K. V. Kumar, T. Dadmal, U. Kosurkar, K. Appalanaidu, 2013).

Antioxidant Activities

New trisubstituted triazoles, synthesized from reactions involving ethyl N'-(alkylidene/arylidene)hydrazonate and 2-(3,4-dimethoxy phenyl)ethanamine, were evaluated for their antioxidant properties. These studies contribute to the understanding of the compound's role in synthesizing molecules with potential antioxidant activities (K. Sancak, Y. Ünver, D. Ünlüer, Esra Düğdü, Gülcan Kör, 2012).

Antifungal and Antibacterial Activity

Substituted 6-fluorobenzo[d]thiazole amides, synthesized by condensation of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with benzoyl chlorides, showed promising antibacterial and antifungal activities. This research highlights the compound's utility in creating derivatives with significant antimicrobial properties (Vladimír Pejchal, M. Pejchalová, Z. Růžičková, 2015).